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Compound of Interest

Compound Name: AZD3229 Tosylate

Cat. No.: B3182158

Disclaimer: A specific Safety Data Sheet (SDS) for AZD3229 Tosylate is not publicly available.
This document provides procedural guidance based on the general handling of potent,
investigational pharmaceutical compounds. As the toxicological properties of AZD3229
Tosylate are not fully characterized, it must be handled with extreme caution as a potentially
hazardous substance. Researchers, scientists, and drug development professionals must
consult their institution's Environmental Health and Safety (EHS) department to ensure
compliance with all local, state, and federal regulations before handling or disposing of this
material.

l. Immediate Safety and Handling Plan

Given that AZD3229 Tosylate is a potent inhibitor of KIT/PDGFRa for the treatment of
gastrointestinal stromal tumors, it should be treated as a cytotoxic compound.[1][2] All handling
must occur in a designated area, using appropriate engineering controls and personal
protective equipment to prevent exposure.

Engineering Controls:

o Primary: All work involving weighing, dissolving, or transferring the solid compound or its
solutions must be conducted in a certified chemical fume hood, ventilated balance enclosure,
or biological safety cabinet.

Personal Protective Equipment (PPE):
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e Hand Protection: Double-gloving with nitrile gloves is mandatory. The outer glove should be
removed and disposed of as hazardous waste immediately after the procedure.

o Eye Protection: ANSI-approved chemical safety goggles are required. For procedures with a
higher risk of splashing, a full-face shield should be used in conjunction with goggles.

o Body Protection: A disposable, solid-front gown with tight-fitting cuffs should be worn over a
standard lab coat. This gown must be removed before exiting the designated handling area.

» Respiratory Protection: If there is a risk of generating aerosols or dust outside of a ventilated
enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is required.

Spill & Exposure Protocol:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and copious amounts of water for at least 15 minutes. Seek immediate medical
attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek immediate
medical attention.

o Spill Cleanup: Evacuate the area. Wearing full PPE, cover the spill with an inert absorbent
material. Carefully collect the material into a sealed, labeled hazardous waste container.
Decontaminate the spill area with a suitable cleaning agent. All cleanup materials must be
disposed of as hazardous waste.

Il. Step-by-Step Disposal Procedures

The disposal of AZD3229 Tosylate and all associated contaminated materials must be
managed as hazardous chemical waste. Under no circumstances should this material be
disposed of in standard trash or down the drain.

Experimental Protocol: Waste Management

o Waste Segregation:
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o Identify and segregate all waste streams at the point of generation. This includes:

» Unused/Expired Compound: The original vial or container with remaining AZD3229
Tosylate.

» Contaminated Solids: All disposable items that have come into contact with the
compound, such as pipette tips, weighing papers, centrifuge tubes, gloves, disposable
gowns, and spill cleanup materials.

» Contaminated Liquids: Any solutions containing AZD3229 Tosylate and the first rinse of
any contaminated, non-disposable glassware.

o Waste Containerization:

o Solid Waste: Place all contaminated solids into a dedicated, leak-proof, and puncture-
resistant hazardous waste container. The container must be sealable and clearly labeled.

o Liquid Waste: Collect all liquid waste in a dedicated, shatter-resistant (e.g., polyethylene-
coated glass) container with a secure screw-top cap. Do not mix with other waste streams
unless approved by your EHS department.

o Waste Labeling:

o Label all waste containers clearly with the words "Hazardous Waste."

o The label must include the full chemical name: "AZD3229 Tosylate."

o Indicate the primary hazards (e.g., "Potentially Cytotoxic," "Handle with Caution").

o Include the date of accumulation and the name of the principal investigator or lab group.
e Temporary Storage:

o Store sealed waste containers in a designated, secure satellite accumulation area within
the laboratory. This area should be away from general lab traffic and clearly marked.

» Final Disposal:
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o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Disposal must be conducted by a licensed hazardous waste management vendor. The
standard and required method of destruction for potent pharmaceutical compounds is
high-temperature incineration.

Ill. Data Presentation

The following table summarizes the available quantitative data for AZD3229 Tosylate. The lack
of toxicological data underscores the need for cautious handling.

Property Value Source
Molecular Formula C31H34FN706S PubChem][3]
Molecular Weight 651.7 g/mol PubChem|[3]
CAS Number 2248003-71-4 PubChem|[3]
LD50 (Oral, Rat) Data Not Available

Carcinogenicity Data Not Available

Mutagenicity Data Not Available

Reproductive Toxicity Data Not Available

IV. Mandatory Visualization
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AZD3229 Tosylate Disposal Workflow
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Caption: A logical workflow for the safe disposal of AZD3229 Tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3182158#azd3229-tosylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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